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Compound of Interest

Compound Name: Hydroxy tosyloxy iodobenzene

Cat. No.: B8783353

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hydroxy(tosyloxy)iodobenzene, a
significant reagent in modern organic synthesis. It details its chemical properties, structure,
synthesis, and key applications, with a focus on methodologies relevant to pharmaceutical
research and development.

Core Properties and Structure

Hydroxy(tosyloxy)iodobenzene, commonly known as Koser's Reagent or HTIB, is a
hypervalent iodine(lll) compound valued for its role as a mild oxidant and its ability to facilitate
a variety of chemical transformations.[1][2][3][4] Its efficacy in organic synthesis stems from its
capacity to act as an electrophile and a good leaving group.[5]

Chemical Structure and ldentifiers

The structure of Hydroxy(tosyloxy)iodobenzene features a phenyl group and a hydroxyl group
attached to a central iodine atom, which is also bonded to a tosyloxy group.

» IUPAC Name: [hydroxy(phenyl)-A3-iodanyl] 4-methylbenzenesulfonate[6]
e CAS Number: 27126-76-7[6][7][8][9]

e Molecular Formula: C13H13104S[6][7]
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Physicochemical Data

A summary of the key quantitative data for Hydroxy(tosyloxy)iodobenzene is presented in the
table below for easy reference and comparison.

Property Value Source
Molecular Weight 392.21 g/mol [7]
Melting Point 131-137 °C

White to off-white or pale
Appearance _ [4][°]
yellow crystalline powder

Purity Typically >295% [819]

Cclccce(ccl)S(=0)(=0)0--
SMILES [6]
INVALID-LINK--c2cccec?2

1S/C13H13104S/c1-11-7-9-
13(10-8-11)19(16,17)18-
InChl 6]
14(15)12-5-3-2-4-6-12/h2-

10,15H,1H3

LRIUKPUCKCECPT-
InChlKey [6]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of Hydroxy(tosyloxy)iodobenzene can be achieved through various methods,
with one common approach involving the oxidation of iodobenzene.

Experimental Protocol: One-Pot Synthesis of Hydroxy(tosyloxy)iodobenzene from lodobenzene

This protocol is adapted from established synthetic procedures and offers an efficient route to
Koser's Reagent.[1]

Materials:

e |odobenzene
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m-Chloroperbenzoic acid (m-CPBA)

p-Toluenesulfonic acid monohydrate

2,2,2-Trifluoroethanol (TFE)

Diethyl ether
Procedure:
 In a round-bottomed flask, dissolve m-CPBA (1.0 equivalent) in TFE.

 To this solution, add iodobenzene (1.0 equivalent) and p-toluenesulfonic acid monohydrate
(1.0 equivalent).

 Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer
chromatography (TLC).

e Upon completion of the reaction, concentrate the mixture under reduced pressure to remove
the TFE.

o Add diethyl ether to the residue to precipitate the product.

o Collect the solid product by vacuum filtration, wash with diethyl ether, and dry under vacuum
to yield Hydroxy(tosyloxy)iodobenzene as a white solid.

Applications in Organic Synthesis and Drug
Development

Hydroxy(tosyloxy)iodobenzene is a versatile reagent with numerous applications, particularly in
the synthesis of complex organic molecules relevant to drug discovery.[10] Its primary use is in
the a-functionalization of carbonyl compounds.[10]

Key Applications:

¢ a-Tosylation of Ketones: A cornerstone application is the conversion of enolizable ketones to
their corresponding a-tosyloxy ketones, which are valuable intermediates for further synthetic
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manipulations.[2][11]

o Oxidative Rearrangements: HTIB can induce oxidative rearrangements, such as the
conversion of chalcones to ditosyloxy ketones.[5][12]

o Synthesis of Heterocycles: It serves as a key reagent in the construction of various
heterocyclic systems, including isoxazolines and oxazoles.[2]

o Formation of lodonium Salts: HTIB is utilized in the synthesis of diaryliodonium salts.[13]

e 0-Azidation of Ketones: In a one-pot procedure, HTIB can be used with sodium azide to
synthesize a-azido ketones from ketones.[14]

Experimental Protocol: a-Tosylation of Acetophenone

This protocol details a representative application of Hydroxy(tosyloxy)iodobenzene in the a-
tosylation of a ketone.

Materials:

e Acetophenone

o Hydroxy(tosyloxy)iodobenzene (HTIB)

e Acetonitrile

Procedure:

 In a round-bottomed flask, dissolve acetophenone (1.0 equivalent) in acetonitrile.

e Add Hydroxy(tosyloxy)iodobenzene (1.0 equivalent) to the solution.

» Reflux the reaction mixture until the starting material is consumed, as monitored by TLC.
 After cooling to room temperature, remove the solvent under reduced pressure.

e The crude product can be purified by recrystallization or column chromatography to yield a-
tosyloxyacetophenone.
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Reaction Mechanism and Visualization

The mechanism of the a-tosylation of ketones by HTIB generally involves the formation of an
enol or enolate intermediate, which then attacks the electrophilic iodine atom of the reagent.

Below is a diagram illustrating the proposed reaction pathway for the a-tosylation of a ketone

mediated by Hydroxy(tosyloxy)iodobenzene.

Mechanism of a-Tosylation of a Ketone with HTIB
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Caption: Proposed mechanism for the a-tosylation of a ketone using HTIB.
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This guide provides foundational knowledge for the effective use of
Hydroxy(tosyloxy)iodobenzene in a research and development setting. Its versatility and mild
reaction conditions make it an invaluable tool in the modern synthetic chemist's arsenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8783353#hydroxy-tosyloxy-iodobenzene-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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